Cas no 1239262-52-2 (Tubastatin A Trifluoroacetic Acid Salt)

• Product Name: Tubastatin A Trifluoroacetic Acid Salt
• CAS No: 1239262-52-2
• MF: C₂₂H₂₂F₃N₃O₄
• MW: 449.422996044159
• MDL: MFCD20488052
• CID: 1011178
• PubChem ID: 50898504
• Update Time: 2025-06-08

Tubastatin A Trifluoroacetic Acid Salt Chemical and Physical Properties

Names and Identifiers

• Tubastatin A
• Tubastatin A Trifluoroacetate
• Tubastatin A Trifluoroacetic Acid Salt
• N-Hydroxy-4-((2-methyl-3,4-dihydro-1H-pyrido[4,3-b]indol-5(2H)-yl)methyl)benzamide 2,2,2-trifluoroacetate
• Tubastain A
• TUBASTANTIN A
• Tubastatin A (trifluoroacetate salt)
• Tubastatin A Trifluo
• [4-({2-methyl-1H,2H,3H,4H,5H-pyrido[4,3-b]indol-5-yl}methyl)phenyl]formamido 2,2,2-trifluoroacetate
• N-hydroxy-4-({2-methyl-1H,3H,4H-pyrido[4,3-b]indol-5-yl}methyl)benzamide hydrochloride
• N-Hydroxy-4-[(2-methyl-1,2,3,4-tetrahydro-5H-pyrido[4,3-b]indol-5 -yl)methyl]benzamide
• TRIETHYLENETHIOPHOSPHORAMIDE,WHITE SOLID
• TUBASTATIN A HYDROCHLORIDE
• TUBASTATIN A_HCL
• TUBASTSTINA HCL
• N-Hydroxy-4-[(1,2,3,4-tetrahydro-2-methyl-5H-pyrido[4,3-b]indol-5-yl)methyl]benzamide 2,2,2-trifluoroacetate
• N-hydroxy-4-[(2-methyl-3,4-dihydro-1H-pyrido[4,3-b]indol-5-yl)methyl]benzamide;2,2,2-trifluoroacetic acid
• N-Hydroxy-4-(2-methyl-1,2,3,4-tetrahydro-pyrido[4,3-b]indol-5-ylmethyl)benzamide hydrochloried
• N-Hydroxy-4-(2-methyl-1,2,3,4-tetrahydro-pyrido[4,3-b]indol-5-ylmethyl)benzamide TFA salt
• Tubastatin A TFA
• J-004997
• Tubastatin TFA salt
• Benzamide, N-hydroxy-4-[(1,2,3,4-tetrahydro-2-methyl-5H-pyrido[4,3-b]indol-5-yl)methyl]-, 2,2,2-trifluoroacetate (1:1)
• 1239262-52-2
• trifluoroacetic acid; tubastatin A
• HY-13271B
• A890636
• Tubastatin A (TFA)
• D82920
• AKOS024465038
• CS-0007786
• AS-79588
• GLXC-10161
• S0709
• MFCD24873137
• N-Hydroxy-4-((2-methyl-3,4-dihydro-1H-pyrido[4,3-b]indol-5(2H)-yl)methyl)benzamide2,2,2-trifluoroacetate
• DB-352571

• MDL： MFCD20488052
• Inchi： 1S/C20H21N3O2.C2HF3O2/c1-22-11-10-19-17(13-22)16-4-2-3-5-18(16)23(19)12-14-6-8-15(9-7-14)20(24)21-25;3-2(4,5)1(6)7/h2-9,25H,10-13H2,1H3,(H,21,24);(H,6,7)
• InChI Key： AVAOVICSJJIYRZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C(C1C=CC(=CC=1)CN1C2C=CC=CC=2C2CN(C)CCC1=2)NO

Computed Properties

• Exact Mass: 449.15600
• Monoisotopic Mass: 449.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• PSA: 94.80000
• LogP: 3.75860

Tubastatin A Trifluoroacetic Acid Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tubastatin A Trifluoroacetic Acid Salt

Tubastatin A Trifluoroacetic Acid Salt (CAS No. 1239262-52-2): A Promising Inhibitor in the Field of Chemical Biology and Medicinal Chemistry

Tubastatin A Trifluoroacetic Acid Salt (CAS No. 1239262-52-2) is a potent and selective inhibitor of histone deacetylase 6 (HDAC6), a key enzyme involved in various cellular processes, including protein degradation, cell motility, and neurodegeneration. This compound has garnered significant attention in recent years due to its potential therapeutic applications in a wide range of diseases, particularly in neurodegenerative disorders and cancer.

The chemical structure of Tubastatin A Trifluoroacetic Acid Salt is characterized by its unique molecular framework, which confers high specificity and potency against HDAC6. The trifluoroacetic acid salt form enhances the compound's solubility and stability, making it an ideal candidate for both in vitro and in vivo studies. Recent advancements in the synthesis and characterization of this compound have further solidified its position as a valuable tool in chemical biology and medicinal chemistry research.

In the context of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, Tubastatin A Trifluoroacetic Acid Salt has shown promising results. By selectively inhibiting HDAC6, this compound can modulate the aggregation of misfolded proteins, a hallmark of these conditions. Studies have demonstrated that treatment with Tubastatin A Trifluoroacetic Acid Salt can reduce the accumulation of toxic protein aggregates, thereby ameliorating neuronal dysfunction and improving cognitive function.

Moreover, the role of HDAC6 inhibition in cancer therapy has been extensively explored. HDAC6 is known to regulate microtubule dynamics and cell motility, which are crucial for cancer cell proliferation and metastasis. Preclinical studies have shown that Tubastatin A Trifluoroacetic Acid Salt can effectively inhibit HDAC6 activity, leading to reduced cell migration and invasion in various cancer models. This makes it a potential candidate for combination therapy with other anticancer agents to enhance treatment efficacy.

The pharmacokinetic properties of Tubastatin A Trifluoroacetic Acid Salt have also been extensively studied. Its favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, makes it suitable for long-term administration in preclinical models. These properties are essential for translating laboratory findings into clinical applications.

In addition to its therapeutic potential, Tubastatin A Trifluoroacetic Acid Salt serves as a valuable research tool for understanding the biological functions of HDAC6. By selectively inhibiting this enzyme, researchers can gain insights into the molecular mechanisms underlying various cellular processes. This knowledge can be leveraged to develop novel therapeutic strategies for a wide range of diseases.

The latest research on Tubastatin A Trifluoroacetic Acid Salt has also explored its potential in other areas beyond neurodegeneration and cancer. For instance, studies have shown that HDAC6 inhibition can modulate immune responses and inflammatory processes, suggesting that this compound may have applications in autoimmune diseases and chronic inflammation.

In conclusion, Tubastatin A Trifluoroacetic Acid Salt (CAS No. 1239262-52-2) is a highly promising compound with a wide array of potential applications in both research and clinical settings. Its selective inhibition of HDAC6 makes it a valuable tool for advancing our understanding of cellular processes and developing novel therapeutic strategies for various diseases. As research continues to uncover new insights into the biological functions of HDAC6, the importance of compounds like Tubastatin A Trifluoroacetic Acid Salt will only continue to grow.